N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C13H12N2O3S/c16-12(7-1-2-7)15-13-14-8-5-9-10(6-11(8)19-13)18-4-3-17-9/h5-7H,1-4H2,(H,14,15,16)
• InChI Key: CQCJYYPQMYZUHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)cyclopropanecarboxamide, also known as DBT-BCA, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a cyclopropanecarboxamide derivative that has been synthesized using various methods, and it has been shown to exhibit promising biochemical and physiological effects.

Scientific Research Applications

Potent Antitumor Agents

Research has indicated the synthesis and biological evaluation of benzothiazole derivatives, showcasing their potential as antitumor agents. A study by Yoshida et al. (2005) focused on the design and synthesis of biologically stable benzothiazole derivatives, revealing their significant in vivo inhibitory effects on tumor growth. This highlights the compound's relevance in cancer research, particularly in developing treatments targeting tumorigenic cell lines (Yoshida et al., 2005).

Synthesis Methodologies

The copper-catalyzed intramolecular cyclization process has been utilized to synthesize N-benzothiazol-2-yl-amides, demonstrating the compound's role in facilitating efficient chemical reactions. Wang et al. (2008) employed a novel and efficient ligand for the successful synthesis of a variety of N-benzothiazol-2-yl-amides under mild conditions, highlighting the compound's contribution to advancing synthetic chemistry methodologies (Wang et al., 2008).

Physicochemical Characterization and Biological Activity

A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized and characterized, revealing marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and antimicrobial action. Zablotskaya et al. (2013) made an effort to correlate the biological results with structural characteristics and physicochemical parameters, showcasing the compound's versatility in both psychotropic and antimicrobial applications (Zablotskaya et al., 2013).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. The exact safety and hazards of “N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)cyclopropanecarboxamide” are not detailed in the available literature.